Cas no 1007477-32-8 (1H-3-Benzazepine, 7-(1,3-dimethyl-1H-pyrazol-5-yl)-2,3,4,5-tetrahydro-3)

1H-3-Benzazepine, 7-(1,3-dimethyl-1H-pyrazol-5-yl)-2,3,4,5-tetrahydro-3 structure
1007477-32-8 structure
Product Name:1H-3-Benzazepine, 7-(1,3-dimethyl-1H-pyrazol-5-yl)-2,3,4,5-tetrahydro-3
CAS No:1007477-32-8
MF:C28H28FN5O4
MW:517.551429748535
CID:833080
Update Time:2026-04-29

1H-3-Benzazepine, 7-(1,3-dimethyl-1H-pyrazol-5-yl)-2,3,4,5-tetrahydro-3 Chemical and Physical Properties

Names and Identifiers

    • 1H-3-Benzazepine, 7-(1,3-dimethyl-1H-pyrazol-5-yl)-2,3,4,5-tetrahydro-3
    • Ethyl 5-(4-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)carbonyl]-1-piperazi nyl}phenyl)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylate
    • Inchi: InChI=1S/C28H28FN5O4/c1-4-37-28(36)24-17-25(34(30-24)23-11-7-21(29)8-12-23)20-5-9-22(10-6-20)32-13-15-33(16-14-32)27(35)26-18(2)31-38-19(26)3/h5-12,17H,4,13-16H2,1-3H3
    • InChI Key: LGKSJUPGFJIQAV-UHFFFAOYSA-N
    • SMILES: CCOC(=O)C1=NN(C2=CC=C(C=C2)F)C(=C1)C3=CC=C(C=C3)N4CCN(CC4)C(=O)C5=C(C)ON=C5C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 8

1H-3-Benzazepine, 7-(1,3-dimethyl-1H-pyrazol-5-yl)-2,3,4,5-tetrahydro-3 Related Literature

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